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Fulvestrant-9-Sulfone Fulvestrant-9-Sulfone Fulvestrant-9-Sulfone is a ligand-independent activator of estrogen function. It is a metabolite of Fulvestrant.
Brand Name: Vulcanchem
CAS No.: 98008-06-1
VCID: VC0193560
InChI: InChI=1S/C32H47F5O4S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-42(40,41)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26-,27+,28+,29-,30+/m1/s1
SMILES: CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)(=O)CCCC(C(F)(F)F)(F)F
Molecular Formula: C32H47F5O4S
Molecular Weight: 622.8 g/mol

Fulvestrant-9-Sulfone

CAS No.: 98008-06-1

Impurities

VCID: VC0193560

Molecular Formula: C32H47F5O4S

Molecular Weight: 622.8 g/mol

Purity: > 95%

Fulvestrant-9-Sulfone - 98008-06-1

CAS No. 98008-06-1
Product Name Fulvestrant-9-Sulfone
Molecular Formula C32H47F5O4S
Molecular Weight 622.8 g/mol
IUPAC Name (7R,8R,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfonyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C32H47F5O4S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-42(40,41)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26-,27+,28+,29-,30+/m1/s1
Standard InChIKey NQYWBGDKCPOMGL-LSVBPWPTSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H](CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)(=O)CCCC(C(F)(F)F)(F)F
SMILES CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)(=O)CCCC(C(F)(F)F)(F)F
Canonical SMILES CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)(=O)CCCC(C(F)(F)F)(F)F
Appearance Off-White to Pale Yellow Solid
Melting Point 64-73°C
Description Fulvestrant-9-Sulfone is a ligand-independent activator of estrogen function. It is a metabolite of Fulvestrant.
Purity > 95%
Quantity Milligrams-Grams
Synonyms (7α,17β)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfonyl]nonyl]estra-1,3,5(10)-triene-3,17-diol
PubChem Compound 10461567
Last Modified Nov 12 2021
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